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Application Notes and Protocols: Synthesis of
Rochelle Salt
Abstract
This document provides a comprehensive guide for the synthesis of Rochelle salt (Potassium

Sodium Tartrate Tetrahydrate, KNaC₄H₄O₆·4H₂O) from potassium bitartrate and sodium

carbonate.[1][2] Rochelle salt is a double salt of tartaric acid, notable for its piezoelectric

properties and its use in various chemical and industrial applications, including its role as a

component in Fehling's solution, as a food additive (E337), and in the silvering of mirrors.[3][4]

[5][6][7] The protocols outlined below are intended for researchers in chemistry and materials

science, as well as professionals in drug development who may use this compound as a

reagent or starting material. This guide includes detailed experimental procedures, tables of

quantitative data for reagents and products, and a process workflow diagram.

Reagent and Product Data
A summary of the key physical and chemical properties of the reactants and the final product is

provided below for reference.

Table 1: Physical and Chemical Properties of Reagents
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Compound Chemical Formula
Molar Mass ( g/mol
)

Appearance

Potassium Bitartrate KHC₄H₄O₆ 188.18
White crystalline

powder

Sodium Carbonate Na₂CO₃ 105.99
White, odorless

powder

Table 2: Physical and Chemical Properties of Rochelle Salt

Property Value

IUPAC Name
Potassium sodium (2R,3R)-2,3-

dihydroxybutanedioate tetrahydrate[8]

Chemical Formula KNaC₄H₄O₆·4H₂O[4][8]

Molar Mass 282.23 g/mol [4][8]

Appearance
Colorless crystals or white crystalline powder[9]

[10]

Density 1.79 g/cm³[4]

Melting Point 70-80 °C[4][9]

Boiling Point 220 °C (Decomposes)[4][9]

Crystal Structure Orthorhombic[4][8]

pH of 5% Solution 7.0 - 8.5[11][9]

Table 3: Solubility of Rochelle Salt in Water

Temperature (°C) Solubility (g / 100 mL)

0 26[4]

20 73[9]

26 66[4]
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Experimental Protocols
The synthesis of Rochelle salt is a straightforward acid-base reaction involving the

neutralization of potassium bitartrate (an acidic salt) with sodium carbonate.[1] The balanced

chemical equation for the reaction is:

2 KHC₄H₄O₆ + Na₂CO₃ → 2 KNaC₄H₄O₆ + H₂O + CO₂[3]

Materials and Equipment
Chemicals:

Potassium Bitartrate (Cream of Tartar, KHC₄H₄O₆)[12]

Sodium Carbonate (Washing Soda, Na₂CO₃)[12]

Distilled Water (H₂O)

Equipment:

Glass beakers (500 mL and 250 mL)[12]

Heating source (hot plate or lab burner)[12]

Magnetic stir bar and stir plate or glass stirring rod[1][12]

Analytical balance[1]

Graduated cylinder[1]

Filtration apparatus (funnel with filter paper or coffee filter)[12]

Crystallization dish or beaker[1]

Spatula[12]

Protocol 1: Synthesis of Rochelle Salt
This protocol details the primary synthesis procedure.
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Dissolution of Reactant: In a 500 mL beaker, prepare a suspension by adding 20.0 g of

potassium bitartrate to 25 mL of distilled water.[1][13]

Heating: Gently heat the suspension to approximately 65-80 °C while stirring continuously to

dissolve the potassium bitartrate.[1] The solution does not need to reach a full boil.[12]

Neutralization: While maintaining the temperature and stirring, slowly add sodium carbonate

in small portions (approximately 0.5 g at a time). Effervescence (bubbling) will occur as

carbon dioxide gas is released.[11][8]

Completion of Reaction: Continue adding sodium carbonate until no more bubbling is

observed upon addition.[11][8][12] This indicates that the potassium bitartrate has been fully

neutralized. The total amount of sodium carbonate required will be approximately 5.6 g for

every 20.0 g of potassium bitartrate, based on stoichiometry.

Hot Filtration: To remove any unreacted starting material or insoluble impurities, filter the hot

solution through filter paper into a clean 250 mL beaker.[11][12][13] If crystals begin to form

on the filter paper, the solution can be gently reheated to redissolve them.[12]

Crystallization: Cover the beaker and allow the filtrate to cool slowly to room temperature.

For enhanced crystallization, the beaker can be placed in a refrigerator or a cool place for

several hours or overnight.[1][8][12]

Crystal Collection and Drying: Collect the formed crystals by decanting the supernatant liquid

or by filtration.[13] Rinse the crystals with a small amount of ice-cold distilled water to

remove residual impurities.[1] Dry the crystals on a clean filter paper.[11][12]

Protocol 2: Preparation of Sodium Carbonate from
Sodium Bicarbonate (Optional)
If sodium carbonate is not readily available, it can be prepared from sodium bicarbonate

(baking soda).

Heating: Spread a thin layer of sodium bicarbonate (NaHCO₃) on a baking sheet or in a

Pyrex container.[2][11]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://www.erowid.org/archive/rhodium/chemistry/rochelle.html
https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://www.vedantu.com/chemistry/rochelle-salt
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://www.vedantu.com/chemistry/rochelle-salt
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.erowid.org/archive/rhodium/chemistry/rochelle.html
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://www.vedantu.com/chemistry/rochelle-salt
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://www.erowid.org/archive/rhodium/chemistry/rochelle.html
https://prezi.com/p/2pojdz6rnnrq/synthesis-and-crystal-growth-of-rochelle-salt/
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://learning-center.homesciencetools.com/article/how-to-make-rochelle-salt-science-project/
https://sciencenotes.org/how-to-make-rochelle-salt-sodium-potassium-tartrate-tetrahydrate/
https://byjus.com/chemistry/sodium-potassium-tartrate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conversion: Heat the container in an oven at approximately 135-150 °C (275-300 °F) for

about one hour.[2][13] The conversion is complete when the powder's texture changes and it

no longer releases steam.[2]

Reaction: 2 NaHCO₃(s) → Na₂CO₃(s) + H₂O(g) + CO₂(g)

Storage: Allow the resulting sodium carbonate to cool and store it in a sealed, airtight

container to prevent moisture absorption.[11][13]

Process Workflow
The following diagram illustrates the key steps in the synthesis of Rochelle salt.

Reactants

Synthesis Process

Product & ByproductsPotassium Bitartrate
(KHC₄H₄O₆)

1. Dissolve KBT
in Hot Water

Sodium Carbonate
(Na₂CO₃)

2. Add Na₂CO₃

(Neutralization)Distilled Water 3. Hot Filtration

CO₂ Gas

4. Cool Solution 5. Collect & Dry Crystals

Rochelle Salt Crystals
(KNaC₄H₄O₆·4H₂O)

Click to download full resolution via product page

Caption: Experimental workflow for Rochelle salt synthesis.
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For research and development purposes, verifying the purity and identity of the synthesized

Rochelle salt is crucial.

pH Measurement: A 5% aqueous solution of the final product should have a pH between 7.0

and 8.5 at 25 °C.[9]

Melting Point: The melting point should be determined and compared to the literature value

of 70-80 °C.[4][9]

Spectroscopy: Techniques such as Infrared (IR) or Raman spectroscopy can be used to

confirm the presence of characteristic functional groups and compare the product's spectrum

to a known standard.

X-ray Diffraction (XRD): For confirmation of the crystalline structure, powder or single-crystal

XRD can be employed. The crystal structure of Rochelle salt is well-documented as

orthorhombic.[4][8][14][15]

Assay: A quantitative analysis can be performed by carbonizing a known weight of the

substance and titrating the resulting alkaline residue with a standardized acid.[11][10]

Safety and Storage
Safety: Standard laboratory safety precautions, including safety glasses and gloves, should

be employed. The reaction should be performed in a well-ventilated area due to the evolution

of CO₂ gas. Heating should be done carefully to avoid bumping or splashing of the hot

solution.

Storage: Rochelle salt is stable under normal conditions but has a tendency to cake.[9] It

should be stored in a tightly sealed container in a dry place, away from humidity, to maintain

its integrity.[8][9] The recommended shelf life is typically two years.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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